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Compound of Interest

Compound Name: 4-Bromotetrahydropyran

Cat. No.: B1281988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromotetrahydropyran is a versatile heterocyclic compound that is gaining traction as a

valuable building block in the field of material science. Its unique structural features, including

the presence of a reactive bromine atom and a stable tetrahydropyran ring, make it an

attractive precursor for the synthesis of a wide range of functional polymers and coatings. This

document provides an overview of its applications, key chemical properties, and detailed

protocols for its use in the synthesis of advanced materials. While direct, detailed experimental

protocols for the polymerization of 4-Bromotetrahydropyran in material science are not

extensively documented in publicly available literature, its utility as a reactant and building

block is evident.[1] This document will therefore focus on its general applications and provide a

foundational synthetic method for its preparation, which is a crucial first step in its utilization.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 4-Bromotetrahydropyran is

essential for its effective application in material synthesis.
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Property Value Reference

Molecular Formula C₅H₉BrO [2]

Molecular Weight 165.03 g/mol [2]

Appearance Colorless to pale yellow liquid [3]

Density 1.467 g/cm³ at 25 °C

Refractive Index n20/D 1.497

CAS Number 25637-16-5 [2]

Applications in Material Science
4-Bromotetrahydropyran serves as a critical intermediate in the creation of complex

molecules and novel materials.[1] Its applications span various sectors, including the

development of advanced polymers and functional coatings, where it contributes to enhanced

stability and performance.[1]

Polymer Synthesis
The tetrahydropyran (THP) moiety is a key structural feature in various polymers. While direct

polymerization of 4-Bromotetrahydropyran is not widely reported, it can be used to introduce

the THP group into polymer backbones or as side chains. The reactive bromine atom allows for

its incorporation into polymer structures through various coupling reactions.

Functional Coatings
Functional coatings are designed to impart specific properties to a material's surface, such as

corrosion resistance, thermal insulation, or specific optical properties. 4-
Bromotetrahydropyran can be utilized in the synthesis of monomers that are subsequently

polymerized to form these specialized coatings. The ether linkage within the tetrahydropyran

ring can enhance the thermal stability and chemical resistance of the resulting coating.

Experimental Protocols
While specific protocols for the direct use of 4-Bromotetrahydropyran in material synthesis

are scarce, the following section details the synthesis of 4-Bromotetrahydropyran itself, a
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necessary precursor for its further application.

Synthesis of 4-Bromotetrahydropyran
The following diagram illustrates the workflow for the synthesis of 4-Bromotetrahydropyran
from a suitable precursor.
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Bromination Reaction
(e.g., with HBr or PBr3)
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Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Bromotetrahydropyran.

Note: The specific brominating agent and reaction conditions will influence the yield and purity

of the final product. Researchers should consult relevant literature for optimized protocols

based on their available starting materials and equipment.

Signaling Pathways and Logical Relationships
The utility of 4-Bromotetrahydropyran in material science stems from its ability to participate

in a variety of chemical transformations. The following diagram illustrates the logical

relationship between the structure of 4-Bromotetrahydropyran and its potential applications.
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Molecular Structure of 4-Bromotetrahydropyran
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Caption: Relationship between the structure of 4-Bromotetrahydropyran and its applications.

Future Outlook
The exploration of 4-Bromotetrahydropyran in material science is still in its early stages.

Future research is expected to focus on the development of novel polymerization

methodologies that directly utilize this compound as a monomer. Furthermore, its incorporation

into advanced materials for applications in organic electronics, such as hole-transporting

materials for perovskite solar cells, presents an exciting avenue for investigation.[4][5][6] The

continued study of this versatile building block holds significant promise for the creation of next-

generation materials with tailored properties and enhanced performance.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1281988?utm_src=pdf-body-img
https://www.benchchem.com/product/b1281988?utm_src=pdf-body
https://www.benchchem.com/product/b1281988?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8695233/
https://pubs.rsc.org/en/content/articlelanding/2022/ta/d1ta11039j
https://pmc.ncbi.nlm.nih.gov/articles/PMC11270557/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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